Cas no 261762-79-2 (2-Chloro-6-fluoro-3-methylanisole)

• Product Name: 2-Chloro-6-fluoro-3-methylanisole
• CAS No: 261762-79-2
• MF: C₈H₈ClFO
• MW: 174.599925041199
• MDL: MFCD01631367
• CID: 852061
• PubChem ID: 2773658
• Update Time: 2025-04-19

2-Chloro-6-fluoro-3-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-3-methoxy-1-methylbenzene
• 2-Chloro-6-fluoro-3-methylanisole
• Benzene, 2-chloro-4-fluoro-3-methoxy-1-methyl-
• PS-8612
• CS-0192549
• SCHEMBL331988
• 2-Chloro-4-fluoro-3-methoxytoluene, 2-Chloro-4-fluoro-3-methoxy-1-methylbenzene, 2-Chloro-6-fluoro-3-methylphenyl methyl ether
• DB-067558
• 261762-79-2
• 3-chloro-1-fluoro-2-methoxy-4-methylbenzene
• MFCD01631367
• YFEYEJLNBZOHSD-UHFFFAOYSA-N
• DTXSID40378619
• E89580
• 3-chloro-1-fluoro-2-methoxy-4-methyl-benzene
• AKOS006228391

• MDL： MFCD01631367
• Inchi： 1S/C8H8ClFO/c1-5-3-4-6(10)8(11-2)7(5)9/h3-4H,1-2H3
• InChI Key： YFEYEJLNBZOHSD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C)F)OC

Computed Properties

• Exact Mass: 174.0247707g/mol
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Refractive Index: 1.5070

2-Chloro-6-fluoro-3-methylanisole Security Information

• Hazard Statement： Flammable
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：FLAMMABLE